5,6-Di(2-pyridyl)pyrazine-2,3-dicarbonitrile

• Molecular Formula: C16H8N6
• Molecular Weight: 284.27 g/mol
• IUPAC Name: 5,6-dipyridin-2-ylpyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C16H8N6/c17-9-13-14(10-18)22-16(12-6-2-4-8-20-12)15(21-13)11-5-1-3-7-19-11/h1-8H
• InChI Key: WGSBXSBPVUTUKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=C(N=C2C3=CC=CC=N3)C#N)C#N

Description

5,6-Di(2-pyridyl)pyrazine-2,3-dicarbonitrile is a useful research compound. Its molecular formula is C16H8N6 and its molecular weight is 284.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 250 mL round bottomed flask are placed, 2,2'-pyridil (8.48 g, 40 mmol), diaminomaleonitrile (4.32 g, 40 mmol) and 125 mL of ethanol. The flask is fitted with a magnetic stirrer and a condenser, and refluxed for 30 minutes. The mixture is allowed to cool, and 10 mL of water is added. Filtration yielded 8.9 g of crude product as a beige solid. The solid is boiled in benzene (400 mL) and filtered hot. The red filtrate is discarded giving 5.2 g of the title compound as a pale beige solid.